2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-(3-methylbut-2-enyl)-4-(3-pyrazol-1-ylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C17H30N4O/c1-16(2)5-11-20-13-12-19(15-17(20)6-14-22)8-4-10-21-9-3-7-18-21/h3,5,7,9,17,22H,4,6,8,10-15H2,1-2H3
• InChI Key: MHGNUCUNLVOXPO-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCN1CCN(CC1CCO)CCCN2C=CC=N2)C
• Molecular Formula: C17H30N4O
• Molecular Weight: 306.4 g/mol

Description

2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol is not fully understood. However, it has been suggested that this compound exerts its effects by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. In addition, it has been reported to inhibit the production of pro-inflammatory cytokines and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol exhibits various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. In addition, this compound has been shown to increase the levels of brain-derived neurotrophic factor, a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol in lab experiments is its potential therapeutic applications. This compound has been reported to exhibit anti-inflammatory, anti-tumor, and anti-anxiety effects, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for the research on 2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol. One of the directions is to investigate its potential use in the treatment of depression, schizophrenia, and Alzheimer's disease. In addition, further studies are needed to elucidate the mechanism of action of this compound and its effects on neurotransmitters and oxidative stress. Furthermore, the synthesis method of this compound can be optimized to increase its yield and reduce its cost.

Scientific Research Applications

2-{1-(3-methyl-2-buten-1-yl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-anxiety effects. In addition, this compound has been investigated for its potential use in the treatment of depression, schizophrenia, and Alzheimer's disease.